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Compound of Interest

Compound Name: L-Histidine, methyl ester

Cat. No.: B073626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for L-
Histidine, methyl ester, a crucial reagent in biochemical research and pharmaceutical

development. Adherence to these guidelines is essential to ensure personnel safety and

maintain experimental integrity. This document summarizes key safety data, outlines detailed

handling protocols, and provides clear visual workflows for emergency procedures.

Hazard Identification and Classification
L-Histidine, methyl ester dihydrochloride is classified as a hazardous substance. It is crucial

to understand its potential hazards before handling. The primary routes of exposure are

inhalation, skin contact, and eye contact.

Signal Word: Warning

Hazard Statements:

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory irritation.[1][2][3]

Precautionary Statements:
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Avoid breathing dust.[1][2][3]

Wash hands and any exposed skin thoroughly after handling.[1][2][3]

Wear protective gloves, protective clothing, eye protection, and face protection.[1][2][3]

Use only outdoors or in a well-ventilated area.[1][2][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of L-Histidine, methyl ester
dihydrochloride is presented in Table 1.

Property Value Reference

Molecular Formula C₇H₁₁N₃O₂ · 2HCl [3]

Molecular Weight 242.11 g/mol [4]

Appearance
White to off-white crystalline

powder
[4]

Odor Odorless [3]

Melting Point
Approximately 207 °C

(decomposes)
[4]

Solubility Soluble in water. [2]

Hygroscopicity Hygroscopic [5]

Toxicological Data
The toxicological properties of L-Histidine, methyl ester dihydrochloride have not been fully

investigated.[1][4] No specific LD50 (oral, dermal) or LC50 (inhalation) values are available for

this compound. However, data for the parent compound, L-Histidine, can provide some context.
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Substance Test Species Value Reference

L-Histidine LD50 Oral Rat > 15,000 mg/kg [6]

L-Histidine LD50 Oral Mouse > 15 g/kg [7]

Based on the available data for L-Histidine, the acute oral toxicity is low. However, due to the

irritant nature of the methyl ester derivative, caution is strongly advised.

Handling and Storage
Engineering Controls

Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended,

especially when handling larger quantities or when dust generation is likely.[4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

Personal Protective Equipment (PPE)
Protection Type Specification

Eye/Face Protection

Wear chemical safety goggles or a face shield

that complies with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1][4]

Skin Protection
Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat.[4]

Respiratory Protection

If dust is generated and engineering controls are

not sufficient, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[4]

General Handling Precautions
Avoid contact with skin, eyes, and clothing.[4]

Avoid breathing dust.[1]
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Minimize dust generation and accumulation.[4]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Due to its hygroscopic nature, special care should be taken to protect it from moisture.[5]

Incompatible materials: Strong oxidizing agents.[1]

Experimental Protocol: Weighing and Dissolving a
Hygroscopic and Irritant Powder
This protocol outlines a best-practice procedure for safely weighing and dissolving L-Histidine,
methyl ester dihydrochloride, taking into account its hygroscopic and irritant properties.

Materials:

L-Histidine, methyl ester dihydrochloride

Appropriate solvent (e.g., deionized water)

Analytical balance

Weighing paper or a small beaker

Spatula

Volumetric flask

Funnel

Wash bottle with solvent

Personal Protective Equipment (as specified in section 4.2)
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Procedure:

Preparation:

Ensure the analytical balance is clean, level, and calibrated.

Work within a chemical fume hood to minimize inhalation exposure.

Don all required personal protective equipment.

Weighing:

Place a clean, dry weighing paper or a small beaker on the balance pan and tare the

balance.

Quickly and carefully transfer the desired amount of L-Histidine, methyl ester
dihydrochloride onto the weighing paper/beaker using a clean spatula. Minimize the time

the container is open to reduce moisture absorption.

Record the mass of the powder.

Dissolving:

Place a funnel in the neck of the volumetric flask.

Carefully transfer the weighed powder into the funnel.

Use a wash bottle containing the solvent to rinse any remaining powder from the weighing

paper/beaker and the funnel into the volumetric flask.

Add solvent to the volumetric flask until it is approximately half full.

Swirl the flask gently to dissolve the powder.

Once dissolved, add solvent to the calibration mark on the volumetric flask.

Stopper the flask and invert it several times to ensure a homogeneous solution.

Cleanup:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b073626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean the spatula and any other used equipment.

Dispose of the weighing paper and any contaminated materials in the appropriate waste

container.

Wipe down the work area in the fume hood.

Remove and properly store or dispose of PPE.

Wash hands thoroughly.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure Reference

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention immediately.

[4]

Skin Contact

Get medical aid. Flush skin

with plenty of water for at least

15 minutes while removing

contaminated clothing and

shoes.

[4]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[4]

Ingestion

If victim is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Get medical aid

immediately.

[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[3]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides and nitrogen oxides.

Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[4]
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Accidental Release Measures
Personal Precautions: Use proper personal protective equipment as indicated in Section 4.2.

Ensure adequate ventilation. Avoid generating dusty conditions.[4]

Methods for Containment and Cleaning Up: Sweep up the spilled material and place it into a

suitable container for disposal.[4]

Workflow for Handling an Exposure Incident
The following diagram illustrates the logical workflow for responding to a personal exposure

incident involving L-Histidine, methyl ester.
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Exposure Incident Occurs

Assess Scene for Immediate Dangers

Is the Scene Safe?

Remove Victim from
Immediate Danger

  No

Identify Route of Exposure

Yes

Call for Emergency
Medical Assistance

Provide Safety Data Sheet (SDS)
to Emergency Responders

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Remove Contaminated Clothing
and Flush Skin with Water

for at least 15 minutes

Flush Eyes with Water
for at least 15 minutes

Move to Fresh Air.
Provide Artificial Respiration

if Not Breathing

Incident Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to an exposure incident.

Disposal Considerations
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Waste must be disposed of in accordance with federal, state, and local environmental control

regulations. Contact a licensed professional waste disposal service to dispose of this material.

Disclaimer: This document is intended as a guide and should not be considered a substitute for

a comprehensive risk assessment, which should be conducted by qualified personnel before

handling this chemical. The information provided is based on currently available data and is

believed to be accurate, but no warranty, expressed or implied, is made.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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